Cas no 2267306-14-7 (Pomalidomide-PEG2-azide)

Pomalidomide-PEG2-azide is a bifunctional small-molecule linker that combines the immunomodulatory properties of pomalidomide with the versatility of a PEG2 spacer and terminal azide group. The pomalidomide moiety enables targeted protein degradation via the cereblon (CRBN) E3 ubiquitin ligase pathway, while the PEG2 spacer enhances solubility and reduces steric hindrance in conjugation applications. The terminal azide group facilitates click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), for efficient bioconjugation with alkyne-functionalized molecules. This compound is particularly useful in PROTAC development, antibody-drug conjugates (ADCs), and chemical biology research, offering precise control over molecular assembly and improved pharmacokinetic properties. Its modular design supports diverse therapeutic and investigative applications.
Pomalidomide-PEG2-azide structure
Pomalidomide-PEG2-azide structure
Product Name:Pomalidomide-PEG2-azide
CAS No:2267306-14-7
MF:C19H20N6O7
MW:444.398103713989
CID:4766737
PubChem ID:155292127
Update Time:2025-05-25

Pomalidomide-PEG2-azide Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(2-Azidoethoxy)ethoxy]-N-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]acetamide
    • Pomalidomide-PEG2-azide
    • 2267306-14-7
    • DA-56989
    • 2-[2-(2-azidoethoxy)ethoxy]-N-[2-(2,6-dioxo-3-piperidyl)-1,3-dioxo-isoindolin-4-yl]acetamide
    • E83732
    • MS-28004
    • HY-137537
    • CS-0139831
    • 2-(2-(2-AZIDOETHOXY)ETHOXY)-N-(2-(2,6-DIOXOPIPERIDIN-3-YL)-1,3-DIOXOISOINDOLIN-4-YL)ACETAMIDE
    • SCHEMBL23578881
    • Pomalidomide-PEG2-N3
    • AKOS040757513
    • Inchi: 1S/C19H20N6O7/c20-24-21-6-7-31-8-9-32-10-15(27)22-12-3-1-2-11-16(12)19(30)25(18(11)29)13-4-5-14(26)23-17(13)28/h1-3,13H,4-10H2,(H,22,27)(H,23,26,28)
    • InChI Key: QMQAWNMGKYQDLT-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC(N1)=O)N1C(C2C=CC=C(C=2C1=O)NC(COCCOCCN=[N+]=[N-])=O)=O

Computed Properties

  • Exact Mass: 444.13934700g/mol
  • Monoisotopic Mass: 444.13934700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 827
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 146

Pomalidomide-PEG2-azide Pricemore >>

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Pomalidomide-PEG2-azide Related Literature

Additional information on Pomalidomide-PEG2-azide

Introduction to Pomalidomide-PEG2-azide (CAS No. 2267306-14-7)

Pomalidomide-PEG2-azide is a chemically engineered compound designed for applications in the field of pharmaceutical research and biotechnology. This molecule, with the CAS number 2267306-14-7, represents a significant advancement in the development of targeted therapies, particularly in the treatment of various medical conditions. The inclusion of Pomalidomide and PEG2-azide functionalities in its structure imparts unique properties that make it a valuable tool in modern drug discovery and molecular biology.

The Pomalidomide moiety is well-known for its immunomodulatory and anti-proliferative effects. Initially developed as a treatment for multiple myeloma, Pomalidomide has shown promise in modulating immune responses and inhibiting the growth of cancer cells. Its mechanism of action involves the inhibition of cereblon-dependent protein degradation, which leads to the suppression of neoplastic cell proliferation. The addition of a PEG2-azide group enhances the pharmacokinetic profile of Pomalidomide, improving its solubility and stability while also providing a site for further chemical modifications.

The PEG2-azide component is particularly noteworthy for its versatility in drug design. Azides are versatile functional groups that can participate in various chemical reactions, such as click chemistry, allowing for the facile attachment of other molecules. This property makes Pomalidomide-PEG2-azide an attractive candidate for the development of conjugates, including antibody-drug conjugates (ADCs) and other targeted therapies. The PEGylation process further enhances the molecule's bioavailability and reduces its immunogenicity, making it more suitable for clinical applications.

Recent studies have highlighted the potential of Pomalidomide-PEG2-azide in addressing complex diseases beyond cancer. Research indicates that this compound may have therapeutic applications in autoimmune disorders and inflammatory conditions. The ability to modulate immune responses while maintaining good pharmacokinetic properties positions Pomalidomide-PEG2-azide as a promising candidate for novel therapeutic strategies. For instance, studies have demonstrated its efficacy in reducing inflammation by targeting specific immune pathways, thereby offering a potential treatment option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of Pomalidomide-PEG2-azide also reflects the growing importance of precision medicine in modern healthcare. By combining known bioactive molecules with advanced chemical modifications, researchers can create compounds that are highly specific to their targets. This approach not only improves therapeutic efficacy but also minimizes side effects. The Pomalidomide component's well-characterized mechanism of action provides a solid foundation for further investigation, while the PEG2-azide group offers a platform for innovative drug design.

In conclusion, Pomalidomide-PEG2-azide (CAS No. 2267306-14-7) is a multifaceted compound with significant potential in pharmaceutical research and clinical applications. Its unique structure combines the immunomodulatory properties of Pomalidomide with the chemical versatility of PEG2-azide, making it an invaluable tool for developing next-generation therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.

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